Cas no 21282-96-2 (Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester)

• Product Name: Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester
• CAS No: 21282-96-2
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 261050
• Update Time: 2024-01-27

Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester
• 2-prop-2-enoyloxyethyl 3-oxobutanoate
• 2-(acryloyloxy)ethyl 3-oxobutanoate
• 2-(Acryloyloxy)ethyl acetoacetate
• 4-hydroxy-2-methylidenebutanoic 3-oxobutanoic anhydride
• 2-acetoacetoxyethylacrylate
• 2-hydroxyethylacetoacetateacrylate
• acetoaceticacid,2-hydroxyethylacrylateester
• acetoaceticacid,2-hydroxyethylester,acrylate
• akryloyloxyethylesterkyselinyacetoctove
• ethylene glycol monoacetoacetate mono-acrylate
• 2-(ACRYLOYLOXY)ETHYL ACETOACETATE 95%

• Inchi： 1S/C9H12O5/c1-3-8(11)13-4-5-14-9(12)6-7(2)10/h3H,1,4-6H2,2H3
• InChI Key： YHSYGCXKWUUKIK-UHFFFAOYSA-N
• SMILES： C(OCCOC(=O)C=C)(=O)CC(=O)C

Computed Properties

• Exact Mass: 236.08958
• Monoisotopic Mass: 200.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2176 (rough estimate)
• Boiling Point: 257.9°C (rough estimate)
• Flash Point: 96 °C
• Refractive Index: 1.4435 (estimate)
• PSA: 132.13
• Solubility: Not determined

Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-24-36/37/38
• Safety Instruction： 26-36/37-45
• RTECS：AK5600000
• Hazardous Material Identification：